N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C16H13ClN2OS2/c1-10-12(17)7-8-13-15(10)19-16(22-13)18-14(20)9-21-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key: GELGSWHIGGCMBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)NC(=O)CSC3=CC=CC=C3)Cl
• Molecular Formula: C16H13ClN2OS2
• Molecular Weight: 348.9 g/mol

Description

N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide, also known as CMT-3, is a synthetic compound that has been studied for its potential therapeutic applications.

Scientific Research Applications

Anticancer Activity

N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide derivatives have been synthesized and evaluated for their anticancer properties. These compounds have shown selective cytotoxicity against human lung adenocarcinoma cells, with certain derivatives exhibiting high selectivity and inducing apoptosis in cancer cells. These findings highlight the potential of these compounds as anticancer agents, offering a promising avenue for developing new therapeutic strategies against lung cancer (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antitumor Activity

Research into benzothiazole derivatives bearing different heterocyclic rings, including N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide, has shown considerable antitumor activity against various cancer cell lines. This supports the potential use of these compounds in cancer therapy, indicating a broad spectrum of activity that could lead to the development of new antitumor medications (Yurttaş, Tay, & Demirayak, 2015).

Synthesis and Characterization of Arylidene Compounds

A study on the synthesis and characterization of arylidene compounds from 2-iminothiazolidine-4-one derivatives, including the preparation of 2-chloro-N-(4-(6-methyl benzo[d]thiazol-2-yl)phenyl)acetamide, has been conducted. This research not only provides valuable insights into the chemical properties of these compounds but also explores their antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Azeez & Abdullah, 2019).

Antioxidant Agent Development

The synthesis of 5-arylazo-2-chloroacetamido thiazole derivatives has been explored for their potential as antioxidant agents. Through molecular docking and in vitro studies, these derivatives have been evaluated for their efficacy against oxidative stress, demonstrating the potential for developing new antioxidant therapies (Hossan, 2020).